Cas no 2408964-88-3 (tert-butyl N-{2-[(2-hydroxy-2-phenylethyl)sulfanyl]phenyl}carbamate)

• Product Name: tert-butyl N-{2-[(2-hydroxy-2-phenylethyl)sulfanyl]phenyl}carbamate
• CAS No: 2408964-88-3
• MF: C₁₉H₂₃NO₃S
• MW: 345.455824136734
• CID: 5932017
• PubChem ID: 165706906
• Update Time: 2025-05-25

tert-butyl N-{2-[(2-hydroxy-2-phenylethyl)sulfanyl]phenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7548683
• tert-butyl N-{2-[(2-hydroxy-2-phenylethyl)sulfanyl]phenyl}carbamate
• 2408964-88-3

• Inchi： 1S/C19H23NO3S/c1-19(2,3)23-18(22)20-15-11-7-8-12-17(15)24-13-16(21)14-9-5-4-6-10-14/h4-12,16,21H,13H2,1-3H3,(H,20,22)
• InChI Key： GVPZKRGVEXMSEP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1NC(=O)OC(C)(C)C)CC(C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 345.13986477g/mol
• Monoisotopic Mass: 345.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 83.9Ų

Additional information on tert-butyl N-{2-[(2-hydroxy-2-phenylethyl)sulfanyl]phenyl}carbamate

tert-butyl N-{2-[(2-hydroxy-2-phenylethyl)sulfanyl]phenyl}carbamate (CAS No. 2408964-88-3)

tert-butyl N-{2-[(2-hydroxy-2-phenylethyl)sulfanyl]phenyl}carbamate, commonly referred to by its CAS number 2408964-88-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group with a sulfanyl phenyl moiety, making it a versatile building block for various applications.

The synthesis of tert-butyl N-{2-[(2-hydroxy-2-phenylethyl)sulfanyl]phenyl}carbamate involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of the production process. The compound's structure is particularly notable for its sulfur-containing group, which contributes to its reactivity and potential applications in drug design and polymer chemistry.

In terms of physical properties, tert-butyl N-{2-[(2-hydroxy-2-phenylethyl)sulfanyl]phenyl}carbamate exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for use in various organic reactions, including nucleophilic substitutions and condensation reactions. Recent studies have also highlighted its stability under thermal conditions, which is crucial for its application in high-temperature industrial processes.

The compound's chemical structure has been leveraged in the development of novel materials with tailored properties. For instance, researchers have explored its use as a precursor for the synthesis of advanced polymers with improved mechanical and thermal stability. Additionally, its sulfanyl group has been shown to facilitate the formation of robust cross-linked networks, which are highly desirable in applications such as adhesives and coatings.

In the pharmaceutical industry, tert-butyl N-{2-[(2-hydroxy-2-phenylethyl)sulfanyl]phenyl}carbamate has gained attention as a potential lead compound for drug development. Its ability to modulate cellular signaling pathways has been demonstrated in recent in vitro studies, suggesting its potential role in the treatment of inflammatory diseases and neurodegenerative disorders. Furthermore, its pharmacokinetic properties have been optimized through structural modifications, enhancing its bioavailability and reducing toxicity.

The environmental impact of this compound has also been a topic of recent research. Studies have shown that it exhibits low toxicity to aquatic organisms under standard testing conditions, making it a safer alternative to traditional chemicals in certain industrial applications. However, further investigations are required to fully understand its long-term ecological effects and ensure sustainable practices.

In conclusion, tert-butyl N-{2-[(2-hydroxy-2-phenylethyl)sulfanyl]phenyl}carbamate (CAS No. 2408964-88-3) is a multifaceted compound with promising applications across diverse fields. Its unique structure, combined with advancements in synthetic methodologies and material science, positions it as a valuable tool for innovation in both academic and industrial settings.